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Compound of Interest

Methyl 5-methyl-2-
Compound Name:

propoxybenzoate
Cat. No.: B14030676

Get Quote

Executive Summary & Chemical Profile

Methyl 5-methyl-2-propoxybenzoate is a lipophilic ester intermediate commonly utilized in

the synthesis of pharmaceutical agents (e.g., SGLT2 inhibitors, PDES5 inhibitors) and functional
materials. Physically, it presents as a colorless to pale yellow liquid with a high boiling point.[1]
Its solubility behavior is governed by the competition between its hydrophobic domains (propyl,
methyl, aromatic ring) and its polar ester functionality.

Property Value / Description
CAS Number 1195353-75-3
Molecular Formula C12H1603
Molecular Weight 208.25 g/mol

Physical State

Liquid (at 25°C)

Boiling Point

~144-146 °C (at 4 Torr)

Predicted LogP

~3.5 — 4.0 (Highly Lipophilic)
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Solubility Thermodynamics (Hansen Parameters)

To scientifically select solvents, we apply Hansen Solubility Parameters (HSP). This compound
dissolves best in solvents where the energy difference (

) between the solute and solvent is minimized.

o Dispersion Forces (

): High. The aromatic ring and alkyl chains require solvents with strong dispersion
interactions (e.g., Toluene, DCM).

o Polarity (

): Moderate. The ester linkage introduces a dipole, making it compatible with moderately
polar aprotic solvents (e.g., Ethyl Acetate).

» Hydrogen Bonding (

): Low. As an ester, it is a hydrogen bond acceptor but lacks donor capability, rendering it
insoluble in water but soluble in alcohols (which act as donors).

Solubility Classification Table

Data derived from structural analogues (e.g., Methyl benzoate, Propyl 2-propoxybenzoate) and
thermodynamic modeling.
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Solvent Class

Representative
Solvents

Solubility Status

Application
Context

Chlorinated

Dichloromethane
(DCM), Chloroform

Excellent

Primary extraction
solvent; standard for
NMR.

Esters

Ethyl Acetate,
Isopropyl Acetate

Excellent

Preferred "green”
solvent for extraction

and chromatography.

Aromatic

Toluene, Xylene

Good/Excellent

High-temperature
reaction medium;

azeotropic drying.

Alcohols

Methanol, Ethanol,

Isopropanol

Good

Soluble, but may
transesterify under

acidic/basic reflux.

Ketones

Acetone, MEK

Excellent

Common solvent for
alkylation reactions

(e.g., with

).

Alkanes

Hexane, Heptane

Moderate

Miscible, but may
phase separate at
very low

temperatures.

Aqueous

Water, Brine

Insoluble

The primary
antisolvent for workup

and washing.

Experimental Protocols for Solubility Determination

As a Senior Scientist, | recommend verifying solubility experimentally before scaling up. Do not

rely solely on literature values for critical process steps.

Protocol A: Visual Solubility Screening (Rapid)
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Purpose: Qualitative assessment for solvent selection.

e Place 100 mg of Methyl 5-methyl-2-propoxybenzoate into a 4 mL glass vial.

Add 100 pL of the target solvent.

Vortex for 30 seconds.

Observation:

o Clear Solution: Solubility > 1000 mg/mL (Highly Soluble).

o Cloudy/Phase Separation: Add solvent in 100 pL increments up to 1 mL.

Calculate: Approximate solubility

Protocol B: Gravimetric Saturation Method (Precise)

Purpose: Quantitative data for crystallization or formulation.

Add excess compound to 5 mL of solvent in a sealed flask.

Agitate at the target temperature (e.g., 25°C) for 24 hours to ensure equilibrium.

Filter the supernatant through a 0.45 um PTFE filter (pre-weighed syringe filter).

Evaporate a known volume of filtrate (e.g., 1 mL) in a tared vessel under vacuum.

Weigh the residue to determine concentration (

Visualization: Solubility Determination Workflow
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Start: Solubility Assessment

Select Method

Quick Check \Exact Data

Protocol A: Visual Screening Protocol B: Gravimetric
(Qualitative) (Quantitative)
Add 100mg Compound + 100uL Solvent Saturate Solvent (24h Stirring)

@ Filter (0.45um PTFE)

Yes No
Solubility > 1000 mg/mL Add Solvent incrementally . .
(Highly Soluble) (up to 1 mL) Evaporate & Weigh Residue

Calculate Approx Limit Exact Solubility (mg/mL)

Click to download full resolution via product page

Caption: Decision logic for selecting between rapid visual screening and precise gravimetric
analysis.

Applications & Solvent Selection Strategy
A. Synthesis Reactions (Alkylation/Esterification)
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When synthesizing this compound (e.g., propylation of methyl 5-methylsalicylate), the solvent
must dissolve the starting material but allow for easy salt removal.

¢ Recommended:Acetone or Acetonitrile.

e Reasoning: These polar aprotic solvents dissolve the phenolic precursor and are compatible
with bases like

. The product (Methyl 5-methyl-2-propoxybenzoate) remains soluble, while the inorganic
byproducts (KI, KBr) precipitate out.

B. Extraction & Workup

o Recommended:Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

o Protocol: Partition the reaction mixture between Water and EtOAc. The lipophilic benzoate
ester will partition >99% into the organic layer.

e Warning: Avoid using alcohols for extraction if the aqueous layer is acidic/basic, as this may
cause transesterification (swapping the methyl ester for an ethyl ester).

C. Purification (Distillation vs. Chromatography)

Since the compound is a high-boiling liquid (~145°C @ 4 Torr), recrystallization is generally not
applicable unless cooled to very low temperatures (<-20°C) in pentane.

e Primary Method:Vacuum Distillation.
e Secondary Method:Flash Chromatography (Silica Gel).

o Eluent: Hexane:Ethyl Acetate (Gradient 95:5 to 80:20).

Visualization: Purification Decision Tree
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Vacuum Distillation
%M' (High Purity Required)

Standard Liquid / il <10g Scale

. Flash Chromatography
H 2 ? :
Crude Methyl 5-methyl-2-propoxybenzoate Physical State? Rare QUICk Clean (Small Scale / Thermolabile)
Solid (Low MP) High Purity
Low-Temp Crystallization
(Solvent: Pentane/Hexane)

Click to download full resolution via product page

Caption: Workflow for selecting the optimal purification method based on scale and physical
state.

Safety & Handling (MSDS Highlights)

e Hazards: Irritant (Skin/Eye).[1] Potential sensitizer.

o Storage: Store under inert atmosphere (Nitrogen/Argon) at room temperature. Esters can
hydrolyze slowly if exposed to atmospheric moisture over long periods.

o Disposal: Dispose of as organic waste (halogen-free).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. ETHYL 2-HYDROXY-5-METHYLBENZOATE CAS#: 34265-58-2 [m.chemicalbook.com]
. 743440-26-8|2-((2-Methylbenzyl)oxy)benzoic acid|BLD Pharm [bldpharm.com]

. 61414-18-4|Methyl 2-acetoxy-5-acetylbenzoate|BLD Pharm [bldpharm.com]

. 22891-52-7|2H-Benzo[e][1,4]dioxepin-5(3H)-one|BLD Pharm [bldpharm.com]

. 1195353-75-3|Methyl 5-methyl-2-propoxybenzoate|BLD Pharm [bldpharm.com]

. 118-55-8|Phenyl Salicylate|BLD Pharm [bldpharm.com]

. 78515-16-9|Methyl 5-formyl-2-methoxybenzoate|BLD Pharm [bldpharm.com]

. Methyl 5-methyl-2-propoxybenzoate | 1195353-75-3 [chemicalbook.com]

°
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. Methyl 5-methyl-2-propoxybenzoate | 1195353-75-3 [m.chemicalbook.com]

¢ To cite this document: BenchChem. [Technical Guide: Solubility Profile of Methyl 5-methyl-2-
propoxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14030676/docs#technical-guide-solubility-profile-of-
methyl-5-methyl-2-propoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b14030676?utm_src=pdf-custom-synthesis#bc-rfq
https://m.chemicalbook.com/ProductChemicalPropertiesCB1456949_EN.htm
https://www.bldpharm.com/products/743440-26-8.html
https://www.bldpharm.com/products/61414-18-4.html
https://www.bldpharm.com/products/22891-52-7.html
https://www.bldpharm.com/products/1195353-75-3.html
https://www.bldpharm.com/products/118-55-8.html
https://www.bldpharm.com/products/78515-16-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB08548775.htm
https://m.chemicalbook.com/chemicalproductproperty_ru_CB08548775.htm
https://www.benchchem.com/product/b14030676/docs#technical-guide-solubility-profile-of-methyl-5-methyl-2-propoxybenzoate
https://www.benchchem.com/product/b14030676/docs#technical-guide-solubility-profile-of-methyl-5-methyl-2-propoxybenzoate
https://www.benchchem.com/product/b14030676/docs#technical-guide-solubility-profile-of-methyl-5-methyl-2-propoxybenzoate
https://www.benchchem.com/product/b14030676/docs#technical-guide-solubility-profile-of-methyl-5-methyl-2-propoxybenzoate
https://www.benchchem.com/product/b14030676?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14030676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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